Cas no 1026665-80-4 (2-Bromo-1-(5-fluoropyridin-2-yl)ethanone)

• Product Name: 2-Bromo-1-(5-fluoropyridin-2-yl)ethanone
• CAS No: 1026665-80-4
• MF: C₇H₅BrFNO
• MW: 218.023104429245
• MDL: MFCD24450258
• CID: 4677417
• PubChem ID: 59282984
• Update Time: 2025-11-01

2-Bromo-1-(5-fluoropyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(5-fluoropyridin-2-yl)ethanone
• ROMBETKIORDASQ-UHFFFAOYSA-N
• 2-Bromo-1-(5-fluoro-pyridin-2-yl)-ethanone
• Ethanone, 2-bromo-1-(5-fluoro-2-pyridinyl)-
• 2-bromo-1-(5-fluoropyridin-2-yl)ethan-1-one
• 2-Bromo-1-(5-fluoro-2-pyridyl)ethanone
• 1026665-80-4
• DB-202879
• MFCD24450258
• 2-Bromo-1-(5-fluoro-2-pyridinyl)ethanone
• SCHEMBL1849723
• F93882
• A1-04571
• 2-Bromo-1-(5-fluoropyridin-2-yl)ethanone

• MDL： MFCD24450258
• Inchi： 1S/C7H5BrFNO/c8-3-7(11)6-2-1-5(9)4-10-6/h1-2,4H,3H2
• InChI Key： ROMBETKIORDASQ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CN=1)F)=O

Computed Properties

• Exact Mass: 216.95385g/mol
• Monoisotopic Mass: 216.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(5-fluoropyridin-2-yl)ethanone

Comprehensive Overview of 2-Bromo-1-(5-fluoropyridin-2-yl)ethanone (CAS No. 1026665-80-4)

2-Bromo-1-(5-fluoropyridin-2-yl)ethanone (CAS No. 1026665-80-4) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical research. This brominated ketone derivative features a 5-fluoropyridin-2-yl moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structural properties have garnered attention in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers frequently search for "2-Bromo-1-(5-fluoropyridin-2-yl)ethanone synthesis" or "CAS 1026665-80-4 applications," reflecting its relevance in optimizing drug candidates. Recent studies highlight its utility in cross-coupling reactions, a trending topic in green chemistry and sustainable synthesis.

From a commercial perspective, 2-Bromo-1-(5-fluoropyridin-2-yl)ethanone is often discussed alongside "high-purity chemical intermediates" and "custom fluorination reagents." These keywords align with industry demands for precision-engineered building blocks. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with stringent regulatory standards.

Environmental and safety considerations are also prominent in searches related to this compound. Queries such as "handling brominated ketones safely" or "5-fluoropyridine stability" underscore the need for proper storage and handling protocols. Innovations in catalytic bromination methods further address these concerns by minimizing hazardous byproducts.

In summary, 2-Bromo-1-(5-fluoropyridin-2-yl)ethanone (CAS No. 1026665-80-4) exemplifies the intersection of advanced synthetic chemistry and applied life sciences. Its versatility continues to inspire research across multiple disciplines, from small-molecule therapeutics to material science, solidifying its status as a cornerstone in modern chemical innovation.